molecular formula C13H10ClNO3 B8325191 2-[2-(2-Chlorophenyl)ethenyl]-5-methyl-1,3-oxazole-4-carboxylic acid CAS No. 89723-91-1

2-[2-(2-Chlorophenyl)ethenyl]-5-methyl-1,3-oxazole-4-carboxylic acid

Cat. No.: B8325191
CAS No.: 89723-91-1
M. Wt: 263.67 g/mol
InChI Key: QMCQZYJORFSDOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[2-(2-Chlorophenyl)ethenyl]-5-methyl-1,3-oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H10ClNO3 and its molecular weight is 263.67 g/mol. The purity is usually 95%.
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Properties

CAS No.

89723-91-1

Molecular Formula

C13H10ClNO3

Molecular Weight

263.67 g/mol

IUPAC Name

2-[2-(2-chlorophenyl)ethenyl]-5-methyl-1,3-oxazole-4-carboxylic acid

InChI

InChI=1S/C13H10ClNO3/c1-8-12(13(16)17)15-11(18-8)7-6-9-4-2-3-5-10(9)14/h2-7H,1H3,(H,16,17)

InChI Key

QMCQZYJORFSDOJ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C(O1)C=CC2=CC=CC=C2Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Ethyl 2-(2-chlorostyryl)-5-methyl-4-oxazolecarboxylate (6.0 g) was added to a mixture of ethanol (42 ml) and 2N sodium hydroxide (21 ml) and the whole mixture was heated on a water bath at 100° C. for dissolution. New crystals (sodium salt) immediately precipitated out. They were dissolved by addition of water and the solution was acidified with acetic acid to give 2-(2-chlorostyryl)-5-methyl-4-oxazolecarboxylic acid as crystals; yield 5.2 g (96.3%). Recrystallization from acetic acid-water gave colorless needles. melting at 223°-224° C.
Name
Ethyl 2-(2-chlorostyryl)-5-methyl-4-oxazolecarboxylate
Quantity
6 g
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reactant
Reaction Step One
Quantity
21 mL
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reactant
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Quantity
42 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

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CCOC(=O)c1nc(C=Cc2ccccc2Cl)oc1C
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reactant
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reactant
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